5-ethyl-2-methylsulfanyl-3H-pyrano[2,3-d]pyrimidine-4,7-dione

• Molecular Formula: C10H10N2O3S
• Molecular Weight: 238.27 g/mol
• IUPAC Name: 5-ethyl-2-methylsulfanyl-3H-pyrano[2,3-d]pyrimidine-4,7-dione
• InChI: InChI=1S/C10H10N2O3S/c1-3-5-4-6(13)15-9-7(5)8(14)11-10(12-9)16-2/h4H,3H2,1-2H3,(H,11,12,14)
• InChI Key: BKIMKJQWQCXUFZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)OC2=C1C(=O)NC(=N2)SC

Description

5-ethyl-2-methylsulfanyl-3H-pyrano[2,3-d]pyrimidine-4,7-dione is a useful research compound. Its molecular formula is C10H10N2O3S and its molecular weight is 238.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Mel (2.23 mL, 35.72 mmol) was added to a suspension of 5-ethyl-2-thioxo-2,3-dihydro-1h-pyrano[2,3-d]pyrimidine-4,7-dione (4.0 g, 17.86 mmol) in DMF (40 mL) at room temperature. The reaction mixture was stirred at room temperature overnight. The reaction mixture was then poured into water (250 mL) and filtered through a sintered funnel. The solid residue was washed with water (2×50 mL) and dried under vacuum to give 5-ethyl-2-methylsulfanyl-3H-pyrano[2,3-d]pyrimidine-4,7-dione (4.1 g, 96%).